Cas no 69888-36-4 (1H-Indole, 1-(4-methylbenzoyl)-)

1H-Indole, 1-(4-methylbenzoyl)- structure
69888-36-4 structure
Product Name:1H-Indole, 1-(4-methylbenzoyl)-
CAS No:69888-36-4
MF:C16H13NO
MW:235.280524015427
CID:391189
PubChem ID:10955526
Update Time:2025-04-19

1H-Indole, 1-(4-methylbenzoyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 1-(4-methylbenzoyl)-
    • indol-1-yl-(4-methylphenyl)methanone
    • DTXSID90449722
    • 1-(4-methylbenzoyl)-1H-indole
    • 69888-36-4
    • (1H-Indol-1-yl)(p-tolyl)methanone
    • Inchi: 1S/C16H13NO/c1-12-6-8-14(9-7-12)16(18)17-11-10-13-4-2-3-5-15(13)17/h2-11H,1H3
    • InChI Key: IGYQLLRMNWMUPR-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(C)=CC=1)N1C=CC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 235.09979
  • Monoisotopic Mass: 235.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 22Ų

Experimental Properties

  • PSA: 22
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